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Compound of Interest

Compound Name: SAR131675
Cat. No.: B560141
Get Quote
\ J

This document provides immediate safety, handling, and disposal protocols for SAR131675, a
potent and selective VEGFR-3 inhibitor. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and operational efficiency.

Immediate Safety Information

According to the Safety Data Sheet (SDS), SAR131675 is not classified as a hazardous
substance under the Globally Harmonized System (GHS). However, standard laboratory safety
precautions should always be observed.

Personal Protective Equipment (PPE):
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Equipment Requirement Justification

Recommended to prevent
) accidental eye contact with the
Eye Protection Safety glasses or goggles ]
powder or dissolved

substance.

Advised to avoid direct skin
) Standard laboratory gloves -
Hand Protection ( trile) contact, although no specific
e.g., nitrile
g skin hazard is identified.

A well-ventilated area is

sufficient. Use a dust mask if

Respiratory Protection Not generally required ) -
handling large quantities of the
solid form to avoid inhalation.
Recommended to protect

Lab Coat Standard lab coat clothing and skin from

accidental spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling SAR131675 from reception to disposal is critical for safety
and maintaining the integrity of the compound.

Receiving and Storage:

» Upon receipt, verify the container is sealed and undamaged.

» Store the compound as a crystalline solid at -20°C for long-term stability.

Preparation of Stock Solutions:

e SAR131675 is soluble in Chloroform (30 mg/ml) and DMSO (72 mg/mL).

o To prepare a stock solution, allow the vial to warm to room temperature before opening to
prevent condensation.

e Weigh the desired amount of SAR131675 in a chemical fume hood.
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» Add the appropriate solvent to the desired concentration. For example, to prepare a 10 mM
stock solution in DMSO, add the appropriate volume of DMSO to the weighed compound.

e Ensure the compound is fully dissolved by vortexing or brief sonication.

o Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Handling During Experiments:

« Always handle the compound and its solutions in a well-ventilated area or a chemical fume
hood.

o Use appropriate PPE as outlined in the table above.
e Avoid generating aerosols.

o After use, securely cap all vials and containers.

Disposal Plan

Proper disposal of SAR131675 and associated waste is essential to prevent environmental
contamination.

o Unused Compound: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not discard down the drain.

o Contaminated Materials: Any materials that have come into contact with SAR131675, such
as pipette tips, gloves, and empty vials, should be collected in a designated chemical waste
container and disposed of appropriately.

e Liquid Waste: Solutions containing SAR131675 should be collected in a labeled, sealed
waste container for chemical waste disposal. Do not allow it to enter sewers or surface
water.

Quantitative Data: Inhibitory Activity of SAR131675

SAR131675 is a highly selective inhibitor of VEGFR-3. The following table summarizes its
inhibitory concentrations (IC50) against various receptors.
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Target Assay Type IC50 (nM)
VEGFR-3 Cell-free kinase assay 23[1][2][3]
Autophosphorylation in HEK
VEGFR-3 45[1][2]
cells
VEGFR-2 Cell-free kinase assay 235[3]
VEGFR-1 Cell-free kinase assay >3000]3]
VEGFC-induced lymphatic cell
) Cell-based assay 14[2][3]
survival
VEGFD-induced lymphatic cell
Cell-based assay 17[2][3]

survival

Experimental Protocols

Below are detailed methodologies for key experiments involving SAR131675.

In Vitro VEGFR-3 Kinase Assay

This protocol determines the in vitro potency of SAR131675 against VEGFR-3 kinase activity.

Materials:

Recombinant human VEGFR-3 enzyme

o Kinase assay buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgClz, 0.1 mM MnClz, 0.2 mM
NaszVOa)

e ATP (30 pM for VEGFR-3)[3]

e Poly(Glu, Tyr) 4:1 substrate-coated plates

e SAR131675 stock solution (in DMSO)

» Positive control (e.g., DMSO vehicle)
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e Kinase-Glo® Luminescent Kinase Assay Kit
e 96-well solid white plates
Procedure:

o Prepare a master mix containing the kinase assay buffer, ATP, and the poly(Glu, Tyr)
substrate.

o Dispense the master mix into the wells of a 96-well plate.

o Add SAR131675 at various concentrations (e.g., in a serial dilution) to the test wells.
¢ Add the vehicle (DMSO) to the positive control wells.

« Initiate the kinase reaction by adding the diluted VEGFR-3 enzyme to each well.
 Incubate the plate at 30°C for 60 minutes.

 After incubation, add the Kinase-Glo® reagent to each well to stop the reaction and measure
the remaining ATP.

e Measure the luminescence intensity using a microplate reader.

o Calculate the percentage of kinase activity inhibition relative to the positive control and
determine the IC50 value.

Cell Proliferation Assay (MTT Assay)

This protocol assesses the effect of SAR131675 on the proliferation of primary human
lymphatic endothelial cells (LECs).

Materials:
e Primary human lymphatic endothelial cells (LECS)
e Cell culture medium (e.g., EGM-2MV)

e VEGF-C (as a stimulant)
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SAR131675 stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Detergent reagent (to solubilize formazan crystals)

96-well cell culture plates

Procedure:

Seed LECs at an appropriate density (e.g., 5,000 cells/well) in a 96-well plate and allow them
to attach overnight.

The next day, replace the medium with a fresh medium containing various concentrations of
SAR131675 and a constant concentration of VEGF-C. Include a vehicle control (DMSO +
VEGF-C) and a negative control (no VEGF-C).

Incubate the cells for 48-72 hours at 37°C in a 5% CO:z incubator.

Add 10 pL of MTT reagent to each well and incubate for 2-4 hours until a purple precipitate is
visible.

Add 100 pL of detergent reagent to each well to dissolve the formazan crystals.
Leave the plate at room temperature in the dark for 2 hours.
Record the absorbance at 570 nm using a microplate reader.

Calculate the percentage of proliferation inhibition relative to the vehicle control and
determine the IC50 value.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the VEGFR-3 signaling pathway inhibited by SAR131675 and
a typical experimental workflow for its evaluation.
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Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.
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Caption: Experimental workflow for the evaluation of SAR131675.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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